N-(2-methoxyethyl)-N'-(1,1,3,3-tetramethylbutyl)thiourea

• IUPAC Name: 1-(2-methoxyethyl)-3-(2,4,4-trimethylpentan-2-yl)thiourea
• InChI: InChI=1S/C12H26N2OS/c1-11(2,3)9-12(4,5)14-10(16)13-7-8-15-6/h7-9H2,1-6H3,(H2,13,14,16)
• InChI Key: AWDUREZRAJPWEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)NC(=S)NCCOC
• Molecular Formula: C12H26N2OS
• Molecular Weight: 246.42 g/mol

Description

N-(2-methoxyethyl)-N'-(1,1,3,3-tetramethylbutyl)thiourea, also known as MET-TBUT or MET, is a chemical compound that has gained attention in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-N'-(1,1,3,3-tetramethylbutyl)thiourea is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer progression. It has also been shown to modulate the immune system and promote the clearance of abnormal proteins in neurodegenerative diseases.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-N'-(1,1,3,3-tetramethylbutyl)thiourea has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth and metastasis of tumors. In addition, it has been shown to improve cognitive function and reduce the accumulation of abnormal proteins in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-methoxyethyl)-N'-(1,1,3,3-tetramethylbutyl)thiourea has several advantages for lab experiments. It is easy to synthesize and purify, and it has low toxicity. However, it is not very soluble in water, which can make it difficult to work with in certain experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on N-(2-methoxyethyl)-N'-(1,1,3,3-tetramethylbutyl)thiourea. One area of interest is its potential use in treating neurodegenerative diseases. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in animal models and clinical trials. In addition, its anti-cancer and anti-viral properties warrant further investigation. Finally, its potential use as a tool for studying inflammation and immune function should be explored.

Scientific Research Applications

N-(2-methoxyethyl)-N'-(1,1,3,3-tetramethylbutyl)thiourea has been studied for its potential therapeutic properties in various fields of research. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral effects. In addition, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.